4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2(3H)-thione

• IUPAC Name: 4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2-thione
• InChI: InChI=1S/C21H21FN2S2/c22-19-8-6-18(7-9-19)20-14-26-21(25)24(20)15-23-12-10-17(11-13-23)16-4-2-1-3-5-16/h1-9,14,17H,10-13,15H2
• InChI Key: ZJLOHKOFOBZEDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)CN3C(=CSC3=S)C4=CC=C(C=C4)F
• Molecular Formula: C21H21FN2S2
• Molecular Weight: 384.5 g/mol

Description

4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2(3H)-thione is a chemical compound that has been the subject of scientific research due to its potential applications in medicinal chemistry. This compound is a thiazole derivative that contains a piperidine moiety, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2(3H)-thione involves its interaction with specific biological targets. This compound has been shown to inhibit the activity of certain enzymes and receptors, which can lead to changes in cellular signaling pathways. These changes can ultimately result in therapeutic effects, such as the inhibition of cancer cell growth or the improvement of cognitive function in Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2(3H)-thione depend on its specific biological targets. This compound has been shown to exhibit a range of effects, including the inhibition of enzyme activity, the modulation of receptor function, and the induction of apoptosis in cancer cells. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2(3H)-thione in lab experiments include its potential for use in drug development and its ability to target specific biological pathways. However, limitations include the need for further research to fully understand its mechanisms of action and potential side effects.

Future Directions

For research on 4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2(3H)-thione include further investigation of its potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease. Additionally, research could focus on the development of analogs or derivatives of this compound to improve its potency and selectivity. Finally, further studies could explore the potential side effects and toxicity of this compound to ensure its safety for use in humans.

Scientific Research Applications

The potential applications of 4-(4-fluorophenyl)-3-[(4-phenylpiperidin-1-yl)methyl]-1,3-thiazole-2(3H)-thione in medicinal chemistry have been the focus of scientific research. This compound has been shown to exhibit activity against a variety of biological targets, including enzymes and receptors. It has also been investigated for its potential use in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease.